Cas no 76444-16-1 (3-Bromo-2-oxopentanedioic acid)

• Product Name: 3-Bromo-2-oxopentanedioic acid
• CAS No: 76444-16-1
• MF: C₅H₅BrO₅
• MW: 224.994201421738
• CID: 982657
• Update Time: 2023-08-02

3-Bromo-2-oxopentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-ketoglutarate
• 3-bromo-2-oxopentanedioic acid
• Bromoketoglutarate
• bromoketoglutaric acid
• 3-bromo-2-oxoglutaric acid
• QFGLEMGINFKMPT-UHFFFAOYSA-N
• Pentanedioic acid, 3-bromo-2-oxo-, (+-)-
• 3-Bromo-2-oxopentanedioic acid

• Inchi： 1S/C5H5BrO5/c6-2(1-3(7)8)4(9)5(10)11/h2H,1H2,(H,7,8)(H,10,11)
• InChI Key： QFGLEMGINFKMPT-UHFFFAOYSA-N
• SMILES： BrC(C(C(=O)O)=O)CC(=O)O

Computed Properties

• Exact Mass: 223.932
• Monoisotopic Mass: 223.932
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.7

Experimental Properties

• Density: 2.026
• Boiling Point: 347.1°C at 760 mmHg
• Flash Point: 163.7°C
• Refractive Index: 1.563